Cas no 1261912-92-8 (2-fluoro-5-(3-methylsulfonylphenyl)benzoic Acid)

• Product Name: 2-fluoro-5-(3-methylsulfonylphenyl)benzoic Acid
• CAS No: 1261912-92-8
• MF: C₁₄H₁₁FO₄S
• MW: 294.298146486282
• MDL: MFCD18322258
• CID: 1219203
• PubChem ID: 53228088
• Update Time: 2025-06-19

2-fluoro-5-(3-methylsulfonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(3-methylsulfonylphenyl)benzoic Acid
• 4-Fluoro-3'-(methanesulfonyl)[1,1'-biphenyl]-3-carboxylic acid
• 2-Fluoro-5-(3-methylsulfonylphenyl)benzoic acid, 95%
• DTXSID70691621
• 4-Fluoro-3'-(methylsulfonyl)-[1,1'-biphenyl]-3-carboxylic acid
• 1261912-92-8
• MFCD18322258

• MDL： MFCD18322258
• Inchi： 1S/C14H11FO4S/c1-20(18,19)11-4-2-3-9(7-11)10-5-6-13(15)12(8-10)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： ZYZODDPHNVKGSH-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1)C1C=CC(=C(C(=O)O)C=1)F)(=O)=O

Computed Properties

• Exact Mass: 294.03620816g/mol
• Monoisotopic Mass: 294.03620816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.8Ų

Additional information on 2-fluoro-5-(3-methylsulfonylphenyl)benzoic Acid

Introduction to 2-fluoro-5-(3-methylsulfonylphenyl)benzoic Acid (CAS No. 1261912-92-8) in Modern Chemical and Pharmaceutical Research

2-fluoro-5-(3-methylsulfonylphenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261912-92-8, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound belongs to the benzoic acid class, characterized by its aromatic ring structure substituted with a fluoro group at the 2-position and a 3-methylsulfonylphenyl group at the 5-position. The unique combination of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural features of 2-fluoro-5-(3-methylsulfonylphenyl)benzoic acid contribute to its potential applications in multiple therapeutic areas. The fluoro substituent is well-known for its ability to enhance metabolic stability and binding affinity, a property that has been widely exploited in the development of drugs such as antifungals, antivirals, and anticancer agents. On the other hand, the 3-methylsulfonylphenyl group introduces a strong electron-withdrawing effect, which can modulate the reactivity and electronic properties of the molecule. This dual functionality makes it an attractive scaffold for designing novel compounds with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-fluoro-5-(3-methylsulfonylphenyl)benzoic acid and its derivatives. Research studies have demonstrated its utility as a key intermediate in the synthesis of molecules targeting various disease pathways. For instance, derivatives of this compound have been investigated for their anti-inflammatory properties, with some showing promising activity comparable to established therapeutics. The presence of both fluoro and methylsulfonyl groups allows for fine-tuning of pharmacokinetic profiles, including improved oral bioavailability and reduced susceptibility to metabolic degradation.

One notable area of research involves the use of 2-fluoro-5-(3-methylsulfonylphenyl)benzoic acid in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By modifying the benzoic acid core with fluorine and methylsulfonyl groups, researchers have generated compounds that exhibit potent inhibitory effects on specific kinases while maintaining selectivity against others. This selectivity is critical for minimizing side effects and improving therapeutic efficacy.

The synthetic methodologies for preparing 2-fluoro-5-(3-methylsulfonylphenyl)benzoic acid have also been refined to ensure high yield and purity. Advances in catalytic processes and green chemistry principles have enabled more efficient and sustainable production methods. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the fluoro and methylsulfonyl groups with high precision. These synthetic strategies not only enhance scalability but also align with the growing emphasis on environmentally friendly practices in pharmaceutical manufacturing.

Another exciting application of 2-fluoro-5-(3-methylsulfonylphenyl)benzoic acid lies in its role as a precursor for photoactive compounds. The benzoic acid moiety can be functionalized to create molecules that absorb light at specific wavelengths, making them useful in photodynamic therapy (PDT) and other light-based medical treatments. The fluoro group can further enhance photophysical properties, such as fluorescence quantum yield, which is essential for optimizing PDT efficacy. Such applications hold promise for treating cancers and infectious diseases where localized delivery of therapeutic agents is desired.

The versatility of 2-fluoro-5-(3-methylsulfonylphenyl)benzoic acid extends to its use as a ligand in coordination chemistry. By serving as a chelating agent, it can complex with metal ions to form supramolecular structures with unique properties. These metal complexes have been explored for their catalytic activity, magnetic behavior, and potential as contrast agents in medical imaging techniques such as magnetic resonance imaging (MRI). The ability to tailor the ligand design through strategic substitution allows researchers to fine-tune these properties for specific applications.

In conclusion, 2-fluoro-5-(3-methylsulfonylphenyl)benzoic acid (CAS No. 1261912-92-8) represents a fascinating compound with diverse applications across chemical biology and pharmaceutical science. Its unique structural features enable its use as an intermediate in drug development, a ligand in coordination chemistry, and a precursor for photoactive materials. As research continues to uncover new therapeutic targets and synthetic methodologies, the significance of this compound is likely to grow further, contributing to advancements in medicine and materials science.